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Application Notes and Protocols for Acetyl
Angiotensinogen (1-14), Porcine
For Researchers, Scientists, and Drug Development Professionals

Introduction
Acetyl Angiotensinogen (1-14), porcine, is the N-terminally acetylated form of the first 14

amino acids of porcine angiotensinogen. This peptide is a crucial substrate for renin, the

enzyme that catalyzes the rate-limiting step in the renin-angiotensin-aldosterone system

(RAAS). The RAAS is a critical regulator of blood pressure, fluid and electrolyte balance, and

vascular resistance. In vitro, renin cleaves Acetyl Angiotensinogen (1-14) to yield N-terminally

acetylated angiotensin I.[1] This product is subsequently converted by angiotensin-converting

enzyme (ACE) to the potent vasoconstrictor, angiotensin II. Due to its role as a primary

substrate, Acetyl Angiotensinogen (1-14), porcine, is an invaluable tool for studying the

activity of renin and for screening potential renin inhibitors in drug discovery and development.
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Property Value

Full Name Acetyl Angiotensinogen (1-14), porcine

Sequence
Ac-Asp-Arg-Val-Tyr-Ile-His-Pro-Phe-His-Leu-

Leu-Val-Tyr-Ser-OH

Molecular Formula C₈₇H₁₂₅N₂₁O₂₁

Molecular Weight 1801.05 g/mol

Appearance Lyophilized white powder

Purity >95% (HPLC)

Storage Store lyophilized peptide at -20°C.[2]

Dissolution and Handling Protocol
Proper dissolution and handling of lyophilized Acetyl Angiotensinogen (1-14), porcine, are

critical for maintaining its integrity and ensuring reproducible experimental results.

Materials:

Lyophilized Acetyl Angiotensinogen (1-14), porcine

Sterile, nuclease-free water

Dimethyl sulfoxide (DMSO), sequencing grade

Sterile, low-protein binding microcentrifuge tubes

Calibrated micropipettes

Protocol for Reconstitution:

Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room

temperature for at least 20 minutes. This prevents condensation from forming inside the vial,

which can affect the stability of the peptide.
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Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is at the

bottom of the vial.

Solvent Selection:

For aqueous solutions: Reconstitute the peptide in sterile, nuclease-free water.

For organic stock solutions: DMSO is a suitable solvent. A high solubility of ≥ 180.1 mg/mL

in DMSO has been reported.

Reconstitution:

Carefully add the desired volume of solvent to the vial.

Gently swirl or vortex the vial to dissolve the peptide completely. Avoid vigorous shaking,

which can cause peptide degradation.

If necessary, sonicate the solution for a few minutes to aid dissolution.

Aliquoting and Storage:

For long-term storage, it is recommended to aliquot the reconstituted peptide solution into

sterile, low-protein binding microcentrifuge tubes. This will minimize freeze-thaw cycles.

Store the aliquots at -20°C or -80°C. In solution, the peptide should be used within one

month to prevent loss of potency.[2]

Stock Solution Preparation Table:

Desired Stock Concentration
Volume of Solvent to Add to 1 mg of
Peptide

1 mM 555.2 µL

5 mM 111.0 µL

10 mM 55.5 µL
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Experimental Protocols
In Vitro Renin Activity Assay
This protocol describes a method to measure the activity of renin using Acetyl
Angiotensinogen (1-14), porcine, as a substrate. The production of Angiotensin I can be

quantified using methods such as LC-MS/MS or a specific ELISA kit.

Materials:

Reconstituted Acetyl Angiotensinogen (1-14), porcine (substrate)

Recombinant active renin

Renin assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, with 100 mM NaCl)

Stop solution (e.g., 1 M HCl or a specific renin inhibitor like aliskiren)

Angiotensin I ELISA kit or LC-MS/MS system

96-well microplate

Incubator

Protocol:

Reagent Preparation:

Prepare a working solution of Acetyl Angiotensinogen (1-14), porcine, in renin assay

buffer at the desired concentration (e.g., 1-10 µM).

Prepare a working solution of active renin in renin assay buffer. The optimal concentration

should be determined empirically.

Assay Procedure:

Add 50 µL of the Acetyl Angiotensinogen (1-14) working solution to each well of a 96-well

microplate.
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To initiate the reaction, add 50 µL of the renin working solution to each well.

Incubate the plate at 37°C for a specified time (e.g., 60 minutes). The incubation time may

need to be optimized.

To stop the reaction, add 10 µL of the stop solution to each well.

Detection of Angiotensin I:

Quantify the amount of Angiotensin I produced in each well using a commercially available

Angiotensin I ELISA kit according to the manufacturer's instructions, or by using a

validated LC-MS/MS method.

Data Analysis:

Calculate the rate of Angiotensin I production to determine the renin activity. This is

typically expressed as ng of Angiotensin I produced per hour per mg of protein.

Signaling Pathway and Experimental Workflow
Diagrams
The Renin-Angiotensin-Aldosterone System (RAAS)
Pathway
The following diagram illustrates the classical RAAS pathway, where Acetyl Angiotensinogen

(1-14) serves as the initial substrate.
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Caption: The Renin-Angiotensin-Aldosterone System cascade.

Experimental Workflow for Renin Activity Assay
This diagram outlines the key steps in the in vitro renin activity assay.
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Caption: Workflow for the in vitro renin activity assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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